Cas no 1226447-41-1 (5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole)

• Product Name: 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
• CAS No: 1226447-41-1
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 5445709
• Update Time: 2025-10-30

5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitrophenyl)-2-propan-2-ylsulfanyl-1-[4-(trifluoromethoxy)phenyl]imidazole
• 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

• Inchi： 1S/C19H16F3N3O3S/c1-12(2)29-18-23-11-17(13-4-3-5-15(10-13)25(26)27)24(18)14-6-8-16(9-7-14)28-19(20,21)22/h3-12H,1-2H3
• InChI Key： BGBDDJNIAOLZLK-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=C(OC(F)(F)F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

Comprehensive Overview of 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole (CAS No. 1226447-41-1)

The compound 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole (CAS No. 1226447-41-1) is a highly specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitrophenyl group and a trifluoromethoxy substituent, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of these functional groups enhances its reactivity and binding affinity, which is crucial for drug discovery and material science applications.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 5-(3-nitrophenyl) moiety, which is known to contribute to antimicrobial and anti-inflammatory properties. This compound’s propan-2-ylsulfanyl side chain further diversifies its potential applications, including enzyme inhibition and catalytic activity. As the pharmaceutical industry shifts toward personalized medicine, molecules like CAS No. 1226447-41-1 are gaining traction for their modular design and adaptability.

The trifluoromethoxy group in this compound is another highlight, as it is frequently associated with improved metabolic stability and bioavailability in drug candidates. This feature aligns with current trends in drug development, where researchers prioritize compounds with enhanced pharmacokinetic profiles. Additionally, the nitrophenyl group’s electron-withdrawing properties make this compound a candidate for photodynamic therapy and other light-activated treatments, a hot topic in oncology research.

From a synthetic chemistry perspective, 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole offers a fascinating case study in heterocyclic synthesis. Its preparation often involves multi-step reactions, including Suzuki coupling and imidazole ring formation, which are widely discussed in academic forums. The compound’s CAS No. 1226447-41-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research.

Environmental and sustainability concerns have also brought attention to this compound. The trifluoromethoxy group, while beneficial for drug design, raises questions about biodegradability. Researchers are actively investigating greener synthetic routes and eco-friendly alternatives to mitigate potential environmental impacts. This aligns with the broader shift toward green chemistry in the pharmaceutical industry, a topic dominating scientific conferences and publications.

In summary, 5-(3-nitrophenyl)-2-(propan-2-ylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole (CAS No. 1226447-41-1) represents a multifaceted compound with applications spanning drug discovery, material science, and catalysis. Its structural complexity and functional diversity make it a valuable asset for researchers addressing modern challenges in chemistry and biology. As interest in imidazole derivatives continues to grow, this compound is poised to play a pivotal role in future scientific breakthroughs.